Cas no 784100-54-5 ([2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol)

• Product Name: [2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol
• CAS No: 784100-54-5
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 4659010
• PubChem ID: 43121023
• Update Time: 2025-06-08

[2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol
• Benzenemethanol, 2-chloro-6-(1-pyrrolidinyl)-

• Inchi： 1S/C11H14ClNO/c12-10-4-3-5-11(9(10)8-14)13-6-1-2-7-13/h3-5,14H,1-2,6-8H2
• InChI Key： AKVQSNMSTBJAPG-UHFFFAOYSA-N
• SMILES： C1(CO)=C(N2CCCC2)C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on [2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol

Introduction to [2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol (CAS No. 784100-54-5)

[2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol (CAS No. 784100-54-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with [2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol.

The chemical structure of [2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol consists of a phenyl ring substituted with a chloro group at the 2-position and a pyrrolidine moiety at the 6-position, with a hydroxymethyl group attached to the phenyl ring. This specific arrangement of functional groups imparts unique physicochemical properties to the compound, making it an interesting candidate for further investigation.

In terms of synthesis, [2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol can be prepared through a multi-step process involving the reaction of 2-chloro-6-bromobenzaldehyde with pyrrolidine followed by reduction to form the hydroxymethyl derivative. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production in research and industrial settings.

Recent studies have explored the biological activities of [2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that [2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding opens up new avenues for developing therapeutic agents targeting these conditions.

Another area of interest is the compound's anti-inflammatory properties. Research conducted by a team at a leading pharmaceutical institute demonstrated that [2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol effectively reduces inflammation in both in vitro and in vivo models. The mechanism of action involves modulating the expression of pro-inflammatory cytokines and enzymes, suggesting its potential as an anti-inflammatory drug candidate.

Beyond its therapeutic applications, [2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol has also been investigated for its use as a chemical probe in biochemical assays. Its ability to selectively bind to specific protein targets makes it a valuable tool for studying protein function and interactions. This application has been particularly useful in elucidating the roles of certain proteins in cellular processes and disease mechanisms.

In addition to its biological activities, the physicochemical properties of [2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol have been extensively studied. The compound exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various experimental setups. Its stability under different conditions has also been evaluated, ensuring its reliability as a research reagent.

The safety profile of [2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol is another important aspect that has been thoroughly investigated. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical trials. These findings support its potential for further development as a drug candidate.

In conclusion, [2-chloro-6-(pyrrolidin-1-yl)phenyl]methanol (CAS No. 784100-54-5) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities and favorable physicochemical properties, positions it as a valuable asset in the development of novel therapeutic agents and research tools. Ongoing research continues to uncover new insights into its potential uses, solidifying its importance in the scientific community.